Avocadene
Avocadene
Avocadene is a long-chain fatty alcohol.
Brand Name:
Vulcanchem
CAS No.:
83797-45-9
VCID:
VC21059830
InChI:
InChI=1S/C17H34O3/c1-2-3-4-5-6-7-8-9-10-11-12-13-16(19)14-17(20)15-18/h2,16-20H,1,3-15H2
SMILES:
C=CCCCCCCCCCCCC(CC(CO)O)O
Molecular Formula:
C17H34O3
Molecular Weight:
286.4 g/mol
Avocadene
CAS No.: 83797-45-9
Cat. No.: VC21059830
Molecular Formula: C17H34O3
Molecular Weight: 286.4 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Avocadene is a long-chain fatty alcohol. |
|---|---|
| CAS No. | 83797-45-9 |
| Molecular Formula | C17H34O3 |
| Molecular Weight | 286.4 g/mol |
| IUPAC Name | heptadec-16-ene-1,2,4-triol |
| Standard InChI | InChI=1S/C17H34O3/c1-2-3-4-5-6-7-8-9-10-11-12-13-16(19)14-17(20)15-18/h2,16-20H,1,3-15H2 |
| Standard InChI Key | DFEHQWFIOMAGBM-UHFFFAOYSA-N |
| SMILES | C=CCCCCCCCCCCCC(CC(CO)O)O |
| Canonical SMILES | C=CCCCCCCCCCCCC(CC(CO)O)O |
| Melting Point | 68 °C |
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